Cas no 112747-99-6 ((+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside)

(+)-1-hydroxypinoresinol 4',4-di-O-beta-D-glucopyranoside is a naturally occurring compound with significant pharmacological potential. This di-glucoside derivative offers enhanced stability and bioavailability, making it a valuable tool for research in medicinal chemistry. Its unique structure and biological activity make it a promising candidate for further investigation in the fields of anti-inflammatory and antioxidant research.
(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside structure
112747-99-6 structure
Product Name:(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
CAS No:112747-99-6
MF:C32H42O17
MW:698.66569185257
CID:2043920
PubChem ID:21633110
Update Time:2025-07-22

(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
    • (+)-1-hydroxypinoresinol 4',4''-di-O-beta-D-glucopyranoside
    • 8-hydroxypinoresinol-4,4'-di-O-beta-D-glucopyranoside
    • 8-Hydroxypinoresinol diglucoside
    • 112747-99-6
    • HY-N9257
    • 8-Hydroxypinoresinol4,4'-di-O-beta-D-glucopyranoside
    • A-D-glucopyranoside
    • (2S,3R,4S,5S,6R)-2-{4-[(1R,3aR,4S,6aS)-6a-hydroxy-4-(3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-tetrahydro-1H-furo[3,4-c]furan-1-yl]-2-methoxyphenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
    • DA-50021
    • AKOS040761270
    • CS-0159121
    • FS-8205
    • (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6S,6aR)-3a-hydroxy-3-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • 8-Hydroxypinoresinol4,4'-di-O-
    • Inchi: 1S/C32H42O17/c1-42-18-7-13(3-5-16(18)46-30-26(39)24(37)22(35)20(9-33)48-30)28-15-11-44-29(32(15,41)12-45-28)14-4-6-17(19(8-14)43-2)47-31-27(40)25(38)23(36)21(10-34)49-31/h3-8,15,20-31,33-41H,9-12H2,1-2H3/t15-,20-,21-,22-,23-,24+,25+,26-,27-,28-,29-,30-,31-,32-/m1/s1
    • InChI Key: COHZMNDRCLPQIO-ISBMVDNXSA-N
    • SMILES: O1C[C@@H]2[C@@H](C3C=CC(=C(C=3)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)OC[C@@]2([C@H]1C1C=CC(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 698.24219987g/mol
  • Monoisotopic Mass: 698.24219987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 10
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.474
  • Topological Polar Surface Area: 256Ų

Experimental Properties

  • Color/Form: Powder

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Purity:≥98%
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